Cas no 49639-26-1 (1-phenyl-2-(phenylsulfinyl)ethanol)

1-phenyl-2-(phenylsulfinyl)ethanol structure
49639-26-1 structure
Product name:1-phenyl-2-(phenylsulfinyl)ethanol
CAS No:49639-26-1
MF:C14H14O2S
MW:246.324762821198
CID:932567
PubChem ID:288472

1-phenyl-2-(phenylsulfinyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-2-(phenylsulfinyl)ethanol
    • 1-phenyl-2-(phenylsulfinyl)-1-ethanol
    • AC1L69MP
    • AC1Q6YIG
    • AGN-PC-00PZ08
    • AR-1C5203
    • CTK4J1478
    • erythro-2-(phenylsulfinyl)-1-phenyl-1-ethanol
    • NSC149681
    • threo-2-(phenylsulfinyl)-1-phenyl-1-ethanol
    • DTXSID40964314
    • 49639-26-1
    • MLS003106288
    • NSC-149681
    • SMR001821197
    • CHEMBL2355181
    • 2-(benzenesulfinyl)-1-phenyl-ethanol
    • 2-(Benzenesulfinyl)-1-phenylethan-1-ol
    • NSC 149681
    • Inchi: InChI=1S/C14H14O2S/c15-14(12-7-3-1-4-8-12)11-17(16)13-9-5-2-6-10-13/h1-10,14-15H,11H2
    • InChI Key: HDGGJVKMRKWGGQ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(CS(=O)C2=CC=CC=C2)O

Computed Properties

  • Exact Mass: 246.07145086g/mol
  • Monoisotopic Mass: 246.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 56.5Ų

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